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Compound of Interest

Compound Name: Methyl 3-formyl-4-nitrobenzoate

L  Get Quote

Cat. No.: B127592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Methyl 3-formyl-4-nitrobenzoate, a chemical intermediate of interest in organic synthesis and
pharmaceutical research. The information is presented to be a valuable resource for laboratory
and development work.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, purification, and use in
synthetic procedures. The table below summarizes the known physical properties of Methyl 3-
formyl-4-nitrobenzoate.

Property Value

Molecular Formula CoH7NOs

Molecular Weight 209.16 g/mol

Melting Point 72-76 °C

Boiling Point 385.1 °C at 760 mmHg

Density 1.386 g/cm3

Appearance Solid
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Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following are detailed, standard methodologies for the key experiments that would be used to
determine the physical properties of a compound like Methyl 3-formyl-4-nitrobenzoate.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a sensitive indicator of purity.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)[3]

Mortar and pestle

Spatula

Procedure:

A small sample of finely powdered, dry Methyl 3-formyl-4-nitrobenzoate is prepared.[3]
e The open end of a capillary tube is pressed into the powder.[2]

e The tube is inverted and tapped gently to pack the solid into the bottom, creating a compact
column.[3]

e The capillary tube is placed into the heating block of the melting point apparatus.[2]
e The sample is heated at a controlled rate.[3]

o The temperature at which the first drop of liquid appears is recorded as the initial melting
point.

o The temperature at which the entire solid has turned to liquid is recorded as the final melting
point. The range between these two temperatures is the melting range.
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Boiling Point Determination (Capillary Method)

For small quantities of liquid, the capillary method provides an accurate boiling point.[4][5][6]
Apparatus:

e Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or a Thiele tube

Rubber band or wire to attach the test tube to the thermometer

Procedure:

A small amount of the substance (if melted) is placed in the small test tube.
e A capillary tube is placed inside the test tube with the open end down.[4]
e The test tube is attached to a thermometer.[7]

e The assembly is submerged in a heating bath, ensuring the top of the sample is below the
level of the heating fluid.[7]

e The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from
the capillary tube.[5]

e Heating is continued until a steady stream of bubbles is observed.
e The heat is then removed, and the bath is allowed to cool slowly.

e The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.[5][7]

Density Determination (Pycnometer Method)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The pycnometer method is a precise way to determine the density of a solid.[8][9]

Apparatus:

Pycnometer (a specific gravity bottle with a known volume)[8]

Analytical balance

A liquid in which the solid is insoluble (and of known density)

Thermometer

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.[8]

e Asample of Methyl 3-formyl-4-nitrobenzoate is added to the pycnometer, and the total
mass is measured.

e The pycnometer is then filled with the inert liquid of known density, ensuring no air bubbles
are trapped. The stopper is inserted, and any excess liquid is wiped from the exterior.[8]

e The total mass of the pycnometer, solid, and liquid is measured.

e The pycnometer is emptied, cleaned, and filled completely with the same inert liquid, and its
mass is measured.

e Using the masses and the known density of the liquid, the volume of the solid and
subsequently its density can be calculated.[8]

Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of a
nitroaromatic compound such as Methyl 3-formyl-4-nitrobenzoate.
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl 3-formyl-4-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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